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Compound of Interest

Compound Name: Thioformyl

Cat. No.: B1219250 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling

thioformyl in a laboratory setting. Thioformyl is a reactive chemical species, and all

procedures should be conducted with extreme caution by trained personnel. A thorough risk

assessment must be performed before commencing any work. This guide synthesizes data

from analogous thiol-containing compounds due to the absence of a specific Safety Data Sheet

(SDS) for thioformyl.

Hazard Identification and Chemical Properties
Thioformyl and related thioaldehyde compounds are known for their high reactivity, potential

toxicity, and strong, unpleasant odors.[1] Based on data for similar compounds, thioformyl is
anticipated to be a skin and eye irritant and may cause respiratory irritation.[2] Direct contact

can lead to irritation, and inhalation of vapors may result in respiratory discomfort.

Key Chemical Properties (Thioformyl Radical - CHS):

Molecular Formula: CHS[3]

Molecular Weight: 45.09 g/mol [3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to ensure comprehensive protection. The

following table summarizes the recommended PPE for handling thioformyl.
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PPE Category Specification Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[2][4]

To prevent skin contact. It is

crucial to check glove

compatibility and replace them

frequently.

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

approved standards. A face

shield is required for splash

hazards.[2][4]

To protect against splashes

and vapors.

Body Protection

A flame-resistant lab coat

should be worn and kept

fastened. Impervious clothing

is also recommended.[2]

To protect the body from

potential splashes and

contamination.

Respiratory Protection

All handling of thioformyl must

be conducted in a certified

chemical fume hood. If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator with an

appropriate cartridge is

necessary.[2][5]

To control vapor exposure and

prevent respiratory irritation.

Footwear Closed-toe shoes.[2] To protect feet from spills.

Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following procedures is necessary to minimize exposure and prevent

accidents.

Preparation:

Fume Hood: Ensure a certified chemical fume hood is operational.[2]
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Don PPE: Put on all required PPE as specified in the table above before handling the

chemical.[2]

Assemble Equipment: Assemble all necessary glassware and equipment within the fume

hood.

Waste Containers: Have designated, labeled waste containers ready for liquid and solid

thioformyl waste.

Handling:

Ventilation: Handle the product in a closed system or with appropriate exhaust ventilation.[2]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[2][6]

Avoid Inhalation: Do not breathe dust, fumes, gas, mist, vapors, or spray.[2]

Container Sealing: Keep the container of thioformyl tightly sealed when not in use.[2]

Post-Handling:

Decontamination: Decontaminate all surfaces and equipment that came into contact with

thioformyl using a bleach solution.[7]

Waste Disposal: Dispose of contaminated gloves and other disposable materials as

hazardous waste.[1]

Hygiene: Wash hands thoroughly with soap and water after handling.[6]

Experimental Workflow for Handling Thioformyl
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Caption: Workflow for the safe handling of Thioformyl.
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Disposal Plan
All waste must be disposed of in accordance with national and local hazardous waste

regulations.[2] Do not allow the material to contaminate groundwater systems or flush it into

surface water or sanitary sewer systems.[2]

Liquid Thioformyl Waste:

Collect all liquid waste containing thioformyl in a designated, sealed, and clearly labeled

hazardous waste container.

Solid Thioformyl Waste:

Contaminated items such as gloves, paper towels, and pipette tips should be placed in a

sealed plastic bag.[2]

This bag should then be placed in a designated solid hazardous waste container.[1][2]

Decontamination Solution:

Used bleach solution for decontamination should be collected in a separate, labeled

hazardous waste container for disposal.[2]

Do not dispose of any thioformyl waste down the drain.[8] For specific institutional procedures,

consult your Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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